Cas no 62458-78-0 (3-Pyridinecarboxamide, 4-chloro-N-methyl-)

3-Pyridinecarboxamide, 4-chloro-N-methyl- structure
62458-78-0 structure
Product Name:3-Pyridinecarboxamide, 4-chloro-N-methyl-
CAS No:62458-78-0
MF:C7H7ClN2O
MW:170.59628033638
CID:444042
PubChem ID:22663929
Update Time:2025-04-19

3-Pyridinecarboxamide, 4-chloro-N-methyl- Chemical and Physical Properties

Names and Identifiers

    • 3-Pyridinecarboxamide, 4-chloro-N-methyl-
    • 4-chloro-N-methylpyridine-3-carboxamide
    • SCHEMBL1507133
    • JWPKMXPQNPSIGE-UHFFFAOYSA-N
    • AKOS019797033
    • 4-chloro-n-methylnicotinamide
    • DTXSID10627409
    • 62458-78-0
    • CS-0433586
    • Inchi: 1S/C7H7ClN2O/c1-9-7(11)5-4-10-3-2-6(5)8/h2-4H,1H3,(H,9,11)
    • InChI Key: JWPKMXPQNPSIGE-UHFFFAOYSA-N
    • SMILES: ClC1C=CN=CC=1C(NC)=O

Computed Properties

  • Exact Mass: 170.02481
  • Monoisotopic Mass: 170.0246905g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 151
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.8
  • Topological Polar Surface Area: 42Ų

Experimental Properties

  • PSA: 41.99
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